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  4. Ethyl 6-amino-5-cyano-2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanylmethyl]-4-(5-nitrothiophen-2-yl)-4H-pyran-3-carboxylate
Ethyl 6-amino-5-cyano-2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanylmethyl]-4-(5-nitrothiophen-2-yl)-4H-pyran-3-carboxylate Ethyl 6-amino-5-cyano-2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanylmethyl]-4-(5-nitrothiophen-2-yl)-4H-pyran-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 445390-92-1
VCID: VC0460597
InChI: InChI=1S/C23H19N5O5S2/c1-2-32-23(29)20-16(11-34-22-13(9-24)8-12-4-3-5-15(12)27-22)33-21(26)14(10-25)19(20)17-6-7-18(35-17)28(30)31/h6-8,19H,2-5,11,26H2,1H3
SMILES: CCOC(=O)C1=C(OC(=C(C1C2=CC=C(S2)[N+](=O)[O-])C#N)N)CSC3=C(C=C4CCCC4=N3)C#N
Molecular Formula: C23H19N5O5S2
Molecular Weight: 509.6g/mol

Ethyl 6-amino-5-cyano-2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanylmethyl]-4-(5-nitrothiophen-2-yl)-4H-pyran-3-carboxylate

CAS No.: 445390-92-1

Main Products

VCID: VC0460597

Molecular Formula: C23H19N5O5S2

Molecular Weight: 509.6g/mol

Ethyl 6-amino-5-cyano-2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanylmethyl]-4-(5-nitrothiophen-2-yl)-4H-pyran-3-carboxylate - 445390-92-1

CAS No. 445390-92-1
Product Name Ethyl 6-amino-5-cyano-2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanylmethyl]-4-(5-nitrothiophen-2-yl)-4H-pyran-3-carboxylate
Molecular Formula C23H19N5O5S2
Molecular Weight 509.6g/mol
IUPAC Name ethyl 6-amino-5-cyano-2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanylmethyl]-4-(5-nitrothiophen-2-yl)-4H-pyran-3-carboxylate
Standard InChI InChI=1S/C23H19N5O5S2/c1-2-32-23(29)20-16(11-34-22-13(9-24)8-12-4-3-5-15(12)27-22)33-21(26)14(10-25)19(20)17-6-7-18(35-17)28(30)31/h6-8,19H,2-5,11,26H2,1H3
Standard InChIKey NHACAVDLKROTLU-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(OC(=C(C1C2=CC=C(S2)[N+](=O)[O-])C#N)N)CSC3=C(C=C4CCCC4=N3)C#N
Canonical SMILES CCOC(=O)C1=C(OC(=C(C1C2=CC=C(S2)[N+](=O)[O-])C#N)N)CSC3=C(C=C4CCCC4=N3)C#N
PubChem Compound 5185263
Last Modified Nov 11 2021
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